Cas no 50772-35-5 (4-(2,4-Di-tert-pentylphenoxy)butanoic acid)

• Product Name: 4-(2,4-Di-tert-pentylphenoxy)butanoic acid
• CAS No: 50772-35-5
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 55866
• PubChem ID: 170898
• Update Time: 2025-05-26

4-(2,4-Di-tert-pentylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Di-tert-pentylphenoxy)butanoic acid
• 4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoic acid
• 4-(2,4-bis(tert-pentyl)phenoxy)butyric acid
• 4-(2,4-Di-tert-pentyl-phenoxy)-buttersaeure
• 4-(2,4-di-tert-pentylphenoxy)butyric acid
• 4-(2,4-di-tert-pentyl-phenoxy)-butyric acid
• 4-[2,4-bis(1,1-dimethylpropyl)phenoxy]butanoic acid
• Butanoic acid,4-(2,4-bis(1,1-dimethylpropyl)phenoxy)
• EN300-19039
• AKOS001426473
• LZSDVFDKDUZVFK-UHFFFAOYSA-N
• Butanoic acid, 4-(2,4-bis(1,1-dimethylpropyl)phenoxy)-
• 50772-35-5
• NS00032141
• A828293
• UPCMLD0ENAT5883862:001
• 4-(2,4-Ditert-pentylphenoxy)butanoic acid #
• FT-0653008
• 4-(2',4'-Di-tert-pentylphenoxy)butyric acid
• Z104472314
• EINECS 256-756-9
• DTXSID9068580
• SCHEMBL1285803
• 4-(2,4-Di-tert-pentylphenoxy)butyric acid, 97%
• 4-(2'.4'-Di-tert-pentyl-phenoxy)-butyric acid
• W-105931
• Butanoic acid, 4-[2, 4-bis(2, 2-dimethylpropyl)phenoxy]-
• Butanoic acid, 4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-
• 256-756-9
• 4-[2,4-bis(tert-pentyl)phenoxy]butyric acid
• G48560
• DTXCID1040906
• STK396633
• 4-(2,4-DI-T-PENTYLPHENOXY)BUTYRIC ACID

• MDL： MFCD00128800
• Inchi： 1S/C20H32O3/c1-7-19(3,4)15-11-12-17(23-13-9-10-18(21)22)16(14-15)20(5,6)8-2/h11-12,14H,7-10,13H2,1-6H3,(H,21,22)
• InChI Key： LZSDVFDKDUZVFK-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)C1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 99-101 °C (lit.)
• Boiling Point: 444.9±45.0 °C at 760 mmHg
• Flash Point: 147.3±22.2 °C
• Refractive Index: 1.494
• PSA: 46.53000
• LogP: 5.30540
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,4-Di-tert-pentylphenoxy)butanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)